![molecular formula C20H20N4O4 B4631875 methyl 4-({[1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]carbonyl}amino)benzoate](/img/structure/B4631875.png)
methyl 4-({[1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]carbonyl}amino)benzoate
Overview
Description
Synthesis Analysis
Synthesis of similar complex molecules typically involves multi-step chemical reactions, focusing on building the triazole ring and subsequently introducing various functional groups. For example, Moser et al. (2005) synthesized a related molecule through a reaction involving formaldehyde, 2,2-dimethyl-1,3-propanediamine, and p-methoxycarbonylbenzenediazonium chloride, highlighting the complexity of synthesizing such molecules (Moser, Bertolasi, & Vaughan, 2005).
Molecular Structure Analysis
The molecular structure of similar compounds is often elucidated using techniques such as X-ray crystallography, revealing intricate details like disorder within certain groups, orientation of aryltriazenyl groups, and conformation of hexahydropyrimidine rings, as shown in the work by Moser et al. (2005). This work also discusses the significance of N–N and N=C bond lengths in understanding the conjugation within the triazene moieties (Moser, Bertolasi, & Vaughan, 2005).
Chemical Reactions and Properties
Chemical reactivity involves various functional group transformations, highlighting the molecule's potential in synthetic chemistry. For instance, Bektaş et al. (2010) described synthesizing novel 1,2,4-triazole derivatives from ester ethoxycarbonylhydrazones and primary amines, indicating the versatility of triazole-based compounds in forming diverse chemical structures (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).
Physical Properties Analysis
The physical properties, such as crystal packing, are determined by van der Waals interactions, with the molecular orientation and conformation affecting the overall crystal structure. The study by Moser et al. (2005) provides insights into the crystal packing of related compounds, emphasizing the role of simple van der Waals interactions (Moser, Bertolasi, & Vaughan, 2005).
Scientific Research Applications
Synthesis and Structural Analysis
A study by Bektaş et al. (2010) describes the synthesis of some novel 1,2,4-triazole derivatives, highlighting the process of creating various ester ethoxycarbonylhydrazones with antimicrobial activities. This research suggests the potential of such compounds in developing antimicrobial agents (Bektaş et al., 2010).
Moser, Bertolasi, and Vaughan (2005) detailed the crystal structure of a similar compound through X-ray diffraction analysis, providing insights into its molecular arrangement and potential for further chemical modification (Moser, Bertolasi, & Vaughan, 2005).
Antimicrobial and Biological Activities
- The synthesis and evaluation of antimicrobial activities of novel triazole derivatives were explored, indicating their effectiveness against certain microorganisms. This underscores the importance of such compounds in medicinal chemistry for developing new antimicrobial agents (Bektaş et al., 2010).
Liquid Crystalline Behaviors
- Research by Al-Obaidy et al. (2021) focused on the synthesis and study of liquid crystalline behaviors of Schiff base derivatives, which included compounds similar to the one . These studies are crucial for understanding the materials' properties for applications in displays and electronic devices (Al-Obaidy, Tomi, & Abdulqader, 2021).
Optical and Material Sciences
- The development and characterization of tricarbonylchromium complexes of substituted benzoic acid esters, as discussed by Mahaffy and Hamilton (1987), point towards applications in material science and catalysis, showcasing the versatility of such compounds in creating complex materials (Mahaffy & Hamilton, 1987).
properties
IUPAC Name |
methyl 4-[[1-(2-ethoxyphenyl)-5-methyltriazole-4-carbonyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4/c1-4-28-17-8-6-5-7-16(17)24-13(2)18(22-23-24)19(25)21-15-11-9-14(10-12-15)20(26)27-3/h5-12H,4H2,1-3H3,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDCDMOUEAVPBFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)C(=O)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-({[1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]carbonyl}amino)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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